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Compound of Interest

Compound Name: Taspine

Cat. No.: B030418 Get Quote

Introduction

Taspine is a naturally occurring alkaloid isolated from the sap of Croton lechleri trees,

commonly known as "Sangre de Grado".[1][2] It is a white to off-white solid compound.[3]

Taspine has garnered significant interest in the scientific community due to its diverse

pharmacological properties, including anti-inflammatory, anti-tumor, wound-healing, and

acetylcholinesterase inhibitory activities.[2][3][4] These multifaceted effects are attributed to its

ability to modulate multiple cellular signaling pathways.[3] For instance, taspine has been

shown to downregulate the expression of Vascular Endothelial Growth Factor (VEGF) and

inhibit the proliferation of vascular endothelial cells through the PI3 kinase and MAPK signaling

pathways.[3] Furthermore, it can modulate the Epidermal Growth Factor Receptor (EGFR)

signaling pathway, impacting both MAPK (Erk1/2) and Akt signals.[1][3] Taspine is also known

to induce apoptosis by activating pro-apoptotic proteins like Bak and Bax.[3] Given its poor

solubility in water, Dimethyl Sulfoxide (DMSO) is the recommended solvent for preparing stock

solutions for in vitro and in vivo studies.[3] This document provides a detailed protocol for the

preparation, storage, and handling of taspine stock solutions.
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Property Value Reference

Molecular Formula C₂₀H₁₉NO₆ [5]

Molecular Weight 369.4 g/mol [5]

Appearance White to off-white solid [3]

Solubility
Soluble in DMSO, ethanol,

methanol, chloroform
[1][3]

Insoluble in water [3]

Recommended Storage and Stability

Condition Duration Reference

Solid Form At least 2 years at -20°C [3]

Short term at room

temperature
[6]

DMSO Stock Solution
Stable for several months at

-20°C
[7]

Stable through multiple freeze-

thaw cycles
[7]

Experimental Protocols
1. Protocol for Preparation of a 10 mM Taspine Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of taspine in DMSO. This

concentration is a common starting point for subsequent dilutions to working concentrations for

various cellular and biochemical assays.

Materials:

Taspine (powder form)
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Anhydrous Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes or amber glass vials

Analytical balance

Pipettes and sterile pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:

Pre-weighing Preparations:

Ensure the analytical balance is calibrated and level.

Place a sterile microcentrifuge tube or amber glass vial on the balance and tare to zero.

Weighing Taspine:

Carefully weigh out 3.7 mg of taspine powder into the tared tube. This is a small quantity,

so handle it with care to avoid loss of material.

Calculation: To prepare a 10 mM solution in 1 mL of DMSO:

Molarity (M) = moles of solute / Liters of solution

Moles = Molarity x Liters of solution = 0.010 mol/L x 0.001 L = 0.00001 mol

Mass (g) = moles x Molecular Weight = 0.00001 mol x 369.4 g/mol = 0.003694 g =

3.694 mg (approximately 3.7 mg)

Dissolving Taspine in DMSO:

Add 1 mL of anhydrous DMSO to the tube containing the weighed taspine.

Close the tube securely.
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Vortex the solution vigorously for 1-2 minutes until the taspine is completely dissolved.

Visually inspect the solution to ensure no solid particles remain.

Aliquoting and Storage:

For ease of use and to avoid repeated freeze-thaw cycles of the main stock, it is

recommended to aliquot the 10 mM stock solution into smaller volumes (e.g., 10-50 µL) in

sterile microcentrifuge tubes.

Clearly label each aliquot with the compound name ("Taspine"), concentration (10 mM),

solvent (DMSO), and the date of preparation.

Store the aliquots at -20°C for long-term storage.[3][6]

2. Protocol for Preparation of Working Solutions

Working solutions are prepared by diluting the 10 mM stock solution into an appropriate cell

culture medium or assay buffer to the desired final concentration.

Materials:

10 mM Taspine stock solution in DMSO

Sterile cell culture medium or assay buffer

Sterile microcentrifuge tubes or multi-well plates

Pipettes and sterile pipette tips

Procedure:

Thawing the Stock Solution:

Remove one aliquot of the 10 mM taspine stock solution from the -20°C freezer.

Allow it to thaw completely at room temperature.

Briefly centrifuge the tube to collect the solution at the bottom.
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Serial Dilution (Example for a 10 µM working solution):

To prepare a 1 mL of 10 µM working solution, add 1 µL of the 10 mM stock solution to 999

µL of cell culture medium or assay buffer.

Mix thoroughly by gentle pipetting or brief vortexing.

Important Considerations for Cell-Based Assays:

The final concentration of DMSO in the cell culture medium should be kept low (typically ≤

0.5%) to avoid solvent-induced cytotoxicity.

Always prepare a vehicle control by adding the same volume of DMSO to the cell culture

medium as was used to deliver the taspine. This allows for the assessment of any effects

of the solvent on the experimental outcome.

For example, if you are treating cells with 10 µM taspine (prepared as described above),

the vehicle control would be cells treated with a 0.1% DMSO solution in the culture

medium.
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Caption: Workflow for Taspine Stock Solution Preparation and Use.
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Caption: Taspine's Inhibition of the EGFR Signaling Pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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